molecular formula C17H28O B8693337 11-Phenylundecan-1-ol CAS No. 61439-50-7

11-Phenylundecan-1-ol

Cat. No.: B8693337
CAS No.: 61439-50-7
M. Wt: 248.4 g/mol
InChI Key: CVZFWHWOAJIOAF-UHFFFAOYSA-N
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Description

11-Phenylundecan-1-ol is a useful research compound. Its molecular formula is C17H28O and its molecular weight is 248.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

61439-50-7

Molecular Formula

C17H28O

Molecular Weight

248.4 g/mol

IUPAC Name

11-phenylundecan-1-ol

InChI

InChI=1S/C17H28O/c18-16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h8,10-11,14-15,18H,1-7,9,12-13,16H2

InChI Key

CVZFWHWOAJIOAF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCCCCCCCCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 11-phenyl-8-undecenol (Example 29(c), 2.9 g) in ethanol (300 ml) was hydrogenated at 60 p.s.i. over 10% palladium on charcoal (0.6 g) for 1 hour. The catalyst was filtered off and the filtrate was evaporated to give the title compound as a colourless oil.
Name
11-phenyl-8-undecenol
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step Two
Quantity
0.6 g
Type
catalyst
Reaction Step Three

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